Dothiepin

Specification

• Description: Dosulepin (INN, BAN) formerly known as dothiepin (USAN), is a tricyclic antidepressant with anxiolytic properties that is used in several European and South Asian countries, as well as Australia, South Africa, and New Zealand. It is not FDA-approved due to low therpeutic index and significant toxicity in overdose. Dosulepin inhibits the reuptake of biogenic amines, increasing available neurotransmitter levels at the synaptic cleft. The use of dosulepsin is only recommended in patients who are intolerant or unresponsive to alternative antidepressant therapies. Dosulepsin is a thio derivative of [DB00321] with a similar efficacy to that of [DB00321], and also exhibits anticholinergic, antihistamine and central sedative properties. Its hydrochloride form is a common active ingredient in different drug formulations.; A tricyclic antidepressant with some tranquilizing action.
• CAS No.: 113-53-1
• Molecular Formula: C19H21NS
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 3-(6H-benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine
• Standard InChI: InChI=1S/C19H21NS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3
• Standard InChI Key: PHTUQLWOUWZIMZ-UHFFFAOYSA-N
• Isomeric SMILES: CN(C)CC/C=C/1\C2=CC=CC=C2CSC3=CC=CC=C31
• SMILES: CN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31
• Canonical SMILES: CN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31
• Boiling Point: 339.8- 341.6; 171-172 °C
• Melting Point: 131- 134.6; 55-57 °C; MW: 331.91; crystals from ethanol-ether; mp:218-221 °C; UV max (methanol): 232,260, 309 nm (log E 4.41, 3.97, 3.53) /Hydrochloride/